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2-Chlorophenyl 3-bromo-4-
Compound Name:
methylbenzoate

Cat. No.: B321517

Get Quote

\ J

Technical Monograph: 2-Chlorophenyl 3-bromo-4-methylbenzoate

CAS: 496033-93-3 Formula: C14H10BrClO2 Molecular Weight: 325.59 g/mol [1]

Executive Summary & Structural Significance

2-Chlorophenyl 3-bromo-4-methylbenzoate is a highly specialized halogenated diaryl ester
utilized primarily as a sophisticated building block in medicinal chemistry and agrochemical
discovery.[1] Its value lies in its orthogonal reactivity profile:

e The Aryl Bromide (C-Br): Positioned on the benzoate ring, this is a prime handle for
palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing for rapid
scaffold elaboration.[1]

e The Ortho-Chlorophenol Moiety: The 2-chlorophenyl group acts as a steric shield and
lipophilic modulator.[1] In prodrug design, this specific leaving group (2-chlorophenol, pKa
~8.[1]5) offers a tuned hydrolysis rate compared to unsubstituted phenols.[1]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b321517#bc-rfq
https://www.benchchem.com/product/b321517/docs?utm_src=pdf-body#chemical-structure-of-2-chlorophenyl-3-bromo-4-methylbenzoate
https://anilines.net/auto-stock11.html
https://www.benchchem.com/product/b321517/docs?utm_src=pdf-body#chemical-structure-of-2-chlorophenyl-3-bromo-4-methylbenzoate
https://anilines.net/auto-stock11.html
https://anilines.net/auto-stock11.html
https://anilines.net/auto-stock11.html
https://anilines.net/auto-stock11.html
https://anilines.net/auto-stock11.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b321517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The Ester Linker: Serves as a susceptible metabolic point or a transient linker in solid-phase
synthesis.[1]

This guide dissects the structural conformation, validated synthesis protocols, and downstream
utility of this compound, drawing on crystallographic homologs and standard organic practice.

[1]

Structural Analysis & Conformational Dynamics

Understanding the 3D spatial arrangement is critical for binding affinity predictions in Structure-
Activity Relationship (SAR) studies.[1]

Electronic and Steric Environment

The molecule features two benzene rings linked by an ester bridge.[1]

e Ring A (Benzoate): The 3-bromo and 4-methyl substituents create a crowded environment.[1]
The bromine atom exerts an inductive electron-withdrawing effect (-1), slightly activating the
ester carbonyl, while the methyl group provides electron donation (+1) and lipophilicity.[1]

e Ring B (Phenolic): The 2-chloro substituent is the defining feature.[1] Based on
crystallographic data from the homologous 2-chlorophenyl 4-methylbenzoate, the carbonyl
oxygen typically adopts an anti-conformation relative to the ortho-chloro atom to minimize
dipole repulsion.[1]

Dihedral Twist

The steric bulk of the ortho-chloro group forces the phenolic ring to twist out of plane relative to
the ester linkage.[1] This "twist" (typically 60—70°) disrupts conjugation between the oxygen
lone pair and the phenolic ring, making the ester bond slightly more reactive to nucleophilic
attack than planar esters.[1]

Table 1: Physicochemical Profile
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Significance in Drug

Property Value (Calc/Exp) .
Design
High lipophilicity; likely requires
formulation aids (e.g.,
LogP ~4.8 i
DMSO/Solutol) for bioassays.
[1]
The ester carbonyl and ether
H-Bond Acceptors 2
oxygen.[1]
Lacks donors, improving
H-Bond Donors 0 B
membrane permeability.[1]
Limited flexibility due to steric
Rotatable Bonds 3 )
locking by Br and CI.[1]
i Good predictor for blood-brain
Topological Polar Surface Area  26.3 A2

barrier penetration.[1]

Validated Synthesis Protocol

While catalog options exist, in-house synthesis is often required to introduce isotopic labels or

specific halogen variations.[1] The most robust route is the Nucleophilic Acyl Substitution via an

acid chloride intermediate.[1]

Retrosynthetic Logic

The molecule is disconnected at the ester bond, yielding two precursors:[1]

¢ 3-Bromo-4-methylbenzoyl chloride (Generated from the acid).[1]

e 2-Chlorophenol (Nucleophile).[1]

Step-by-Step Methodology

Reagents:

e 3-Bromo-4-methylbenzoic acid (1.0 eq)[1]
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Thionyl chloride (SOCI2) (1.5 eq)[1]

2-Chlorophenol (1.1 eq)[1]

Triethylamine (EtsN) (2.0 eq) or Pyridine[1]

Dichloromethane (DCM) [Anhydrous][1]
Workflow:

e Acid Chloride Formation:

[¢]

Suspend 3-bromo-4-methylbenzoic acid in anhydrous DCM.

[e]

Add SOCI2 dropwise with a catalytic amount of DMF.[1]

[e]

Reflux for 2 hours until gas evolution (HCI/SO2) ceases.[1]

o

Critical Step: Evaporate excess SOCIz under vacuum to prevent side reactions with the
phenol.[1] Redissolve the crude acid chloride in fresh anhydrous DCM.

 Esterification (Schotten-Baumann variant):
o Cool the acid chloride solution to 0°C.[1]

o Add a solution of 2-chlorophenol and EtsN in DCM dropwise over 30 minutes.[1] Note: The
base scavenges the HCI byproduct, driving the equilibrium.[1]

o Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via TLC
(Hexane/EtOAc 8:2).

o Workup & Purification:
o Quench: Add water to hydrolyze unreacted acid chloride.[1]

o Wash: Wash organic layer with 1M NaOH (removes unreacted 2-chlorophenol) and 1M
HCI (removes amine salts).[1]

o Dry/Concentrate: Dry over MgSOa, filter, and concentrate.
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o Recrystallization: If solid, recrystallize from Ethanol/Hexane.[1] If oil, purify via flash
column chromatography (Silica, 0-10% EtOAc in Hexanes).[1]

Visualizing the Chemical Logic

The following diagram illustrates the synthesis workflow and the downstream chemical
versatility of the scaffold.

SOClz, DMF (cat) . .
Reflux Acid Chloride + Reagent . .
(Activated Electrophile) EtN, DCM, 0°C Pd(PPhs)a Suzuki Coupling

3-Bromo-4-methylbenzoic Acid

\> _ABOH:___» (Biaryl Synthesis)
2-Chlorophenyl 7 Esterase
2-Chlorophenol 3-bromo-4-methylbenzoate S or NaOH .
(Nucleophile) J »  Ester Hydrolysis

(Metabolic Release)

Click to download full resolution via product page

Figure 1: Synthesis workflow and divergent reactivity pathways for SAR exploration.[1]

Applications in Drug Discovery
The "Halogen Dance" in SAR

This molecule is a textbook example of using halogens to probe biological pockets:

e Bromine (Acid Ring): Often used to fill hydrophobic pockets or participate in "halogen
bonding" with backbone carbonyls of the target protein.[1]

e Chlorine (Phenol Ring): The ortho-chloro group restricts rotation.[1] In biological assays,
comparing this molecule to its des-chloro analog reveals if the "twisted" conformation is
required for potency.[1]

Synthetic Utility (The Suzuki Handle)

The aryl bromide is the most valuable feature for library generation.[1] Using standard
conditions (Pd(dppf)Clz, K2COs, Dioxane/Water), researchers can replace the bromine with
various aryl or heteroaryl groups while leaving the ester intact.[1] This allows for the rapid
synthesis of a library of Biaryl Esters.[1]
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Reaction Scheme (Suzuki):

Where Ar = The benzoate core of the title compound.[1]

Safety & Handling

e Hazards: The compound is likely a skin and eye irritant (H315, H319).[1][2] The precursor 2-
chlorophenol is toxic and penetrative.[1]

o Storage: Store in a cool, dry place. Esters can hydrolyze over long periods if exposed to
moisture; keep desiccated.[1]

» Disposal: Halogenated organic waste streams. Do not mix with strong oxidizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-bromo-4-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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